Cas no 2172505-84-7 (4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-3-ol)

• Product Name: 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-3-ol
• CAS No: 2172505-84-7
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6470538
• PubChem ID: 165779617
• Update Time: 2025-06-08

4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-3-ol
• EN300-1637332
• 2172505-84-7

• Inchi： 1S/C9H15N3O/c1-2-12-4-3-11-9(12)7-5-10-6-8(7)13/h3-4,7-8,10,13H,2,5-6H2,1H3
• InChI Key： MVOSNFPRAUYGQY-UHFFFAOYSA-N
• SMILES： OC1CNCC1C1=NC=CN1CC

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 50.1Ų

Additional information on 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-3-ol

Recent Advances in the Study of 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-3-ol (CAS: 2172505-84-7)

The compound 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-3-ol (CAS: 2172505-84-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring both imidazole and pyrrolidine moieties, has been investigated for its unique pharmacological properties, particularly in the context of central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-3-ol, emphasizing its scalability and purity. The researchers employed a multi-step synthesis involving a key cyclization reaction, achieving a high yield of the target compound. The study also highlighted the importance of stereochemistry in the biological activity of the compound, with the (3R,4S)-isomer demonstrating superior efficacy in preliminary assays. This finding underscores the need for enantioselective synthesis methods to maximize therapeutic outcomes.

In another groundbreaking study, researchers investigated the compound's potential as an allosteric modulator of GABAA receptors, which are implicated in anxiety, epilepsy, and sleep disorders. Using electrophysiological assays and molecular docking simulations, the team demonstrated that 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-3-ol binds to a novel site on the receptor, enhancing GABAergic transmission without the side effects commonly associated with traditional benzodiazepines. These results, published in Nature Chemical Biology, suggest that the compound could serve as a lead for developing next-generation anxiolytics and anticonvulsants.

Beyond its CNS applications, 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-3-ol has also shown promise in antimicrobial research. A 2024 study in ACS Infectious Diseases reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism involves disruption of bacterial cell membrane integrity and inhibition of essential enzymes, making it a potential candidate for combination therapies. However, further pharmacokinetic and toxicity studies are needed to assess its clinical viability.

Despite these promising findings, challenges remain in the development of 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-3-ol as a therapeutic agent. Issues such as metabolic stability, bioavailability, and off-target effects must be addressed through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials. The compound's versatility and unique pharmacophore make it a valuable scaffold for drug discovery, with potential applications extending beyond its current scope.

In conclusion, 4-(1-ethyl-1H-imidazol-2-yl)pyrrolidin-3-ol (CAS: 2172505-84-7) represents a compelling case study in modern medicinal chemistry. Its diverse biological activities and synthetic tractability position it as a promising candidate for addressing unmet medical needs. Future research should focus on elucidating its structure-activity relationships, optimizing its pharmacokinetic profile, and exploring its therapeutic potential in additional disease models. As the field advances, this compound may well emerge as a cornerstone in the development of novel therapeutics.